Piplaroxide

• Molecular Formula: C16H19NO5
• Molecular Weight: 305.32 g/mol
• IUPAC Name: 3-[3-(3,4-dimethoxyphenyl)propanoyl]-7-oxa-3-azabicyclo[4.1.0]heptan-2-one
• InChI: InChI=1S/C16H19NO5/c1-20-11-5-3-10(9-13(11)21-2)4-6-14(18)17-8-7-12-15(22-12)16(17)19/h3,5,9,12,15H,4,6-8H2,1-2H3
• InChI Key: ADMMSMMDSKVRQA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCC(=O)N2CCC3C(C2=O)O3)OC
• synonyms: piplaroxide

Description

Piplaroxide is a natural product found in Piper swartzianum, Piper melanocladum, and Piper tuberculatum with data available.

Scientific Research Applications

Ant-repellent Properties

Piplaroxide, identified in the leaves of the shrub Piper tuberculatum, has been found to act as a repellent against leafcutter ants, such as Atta cephalotes. This discovery suggests potential applications in agriculture for managing pest infestations in a natural and eco-friendly manner (Capron & Wiemer, 1996).

Synthesis and Chemical Analysis

Research has been conducted on the synthesis of piplaroxide's enantiomers. This includes the first total synthesis of (+)-piplaroxide, utilizing glycidic amides derived from tertiary allyl amines. Such synthetic pathways are crucial for further exploration of piplaroxide’s properties and potential applications in various fields (Romero‐Ibañez et al., 2016).

Anticancer Properties

Piplaroxide has been integrated into novel ruthenium complexes and studied for their effects on cancer cell lines, such as human colon carcinoma HCT116 cells. These complexes have shown increased potency compared to metal-free piplartine, inducing apoptosis and increasing reactive oxygen species production. This suggests piplaroxide's potential as a basis for developing new anticancer treatments (D’Sousa Costa et al., 2017).

Biomedical Applications

Piplartine, a compound related to piplaroxide, exhibits a wide range of pharmacological activities including antitumor, antibacterial, and antifungal properties. This versatility highlights the therapeutic potential of piplaroxide and its derivatives in various medical applications (Bezerra et al., 2013).

Drug Delivery Systems

Research on nanoemulsion formulations for piplartine, closely related to piplaroxide, underscores the importance of developing efficient drug delivery systems for these compounds. Enhanced solubility, oral bioavailability, and anti-tumor efficacy are key aspects of these studies, which could be applicable to piplaroxide as well (Fofaria et al., 2016).